![molecular formula C29H26N4O4 B2459685 N-[4-(benzyloxy)phenyl]-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide CAS No. 941981-67-5](/img/no-structure.png)
N-[4-(benzyloxy)phenyl]-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
Overview
Description
N-[4-(benzyloxy)phenyl]-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C29H26N4O4 and its molecular weight is 494.551. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
N-[4-(benzyloxy)phenyl]-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide and similar compounds have been synthesized and characterized for their potential in forming coordination complexes with metals such as Co(II) and Cu(II). These complexes have been studied for their antioxidant activity, showcasing significant activity through various in vitro assays like DPPH, ABTS, and FRAP. This highlights the compound's potential in the development of antioxidant agents and its role in studying the effect of hydrogen bonding on self-assembly processes in coordination chemistry (Chkirate et al., 2019).
Anticancer and Antimicrobial Applications
Derivatives of this compound have been synthesized with variations in their molecular structure to evaluate their cytotoxic activity against cancer cell lines and antimicrobial efficacy. These compounds have shown promising results in inhibiting the growth of cancer cells and possessing significant antimicrobial activities, indicating their potential as leads in the development of new anticancer and antimicrobial agents (Al-Sanea et al., 2020).
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-(benzyloxy)phenyl]-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide involves the reaction of 4-ethoxyphenylhydrazine with 2,4-dioxo-3,4-dihydropyrazolo[1,5-a]pyrazine-5-carboxylic acid ethyl ester to form 2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-amine. This intermediate is then reacted with 2-bromoacetyl chloride to form 2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide. Finally, this compound is reacted with 4-(benzyloxy)phenylboronic acid in the presence of a palladium catalyst to form the target compound.", "Starting Materials": [ "4-ethoxyphenylhydrazine", "2,4-dioxo-3,4-dihydropyrazolo[1,5-a]pyrazine-5-carboxylic acid ethyl ester", "2-bromoacetyl chloride", "4-(benzyloxy)phenylboronic acid", "Palladium catalyst" ], "Reaction": [ "4-ethoxyphenylhydrazine is reacted with 2,4-dioxo-3,4-dihydropyrazolo[1,5-a]pyrazine-5-carboxylic acid ethyl ester in the presence of a base to form 2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-amine.", "2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-amine is reacted with 2-bromoacetyl chloride in the presence of a base to form 2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide.", "2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is reacted with 4-(benzyloxy)phenylboronic acid in the presence of a palladium catalyst to form N-[4-(benzyloxy)phenyl]-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide." ] } | |
CAS No. |
941981-67-5 |
Molecular Formula |
C29H26N4O4 |
Molecular Weight |
494.551 |
IUPAC Name |
2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-phenylmethoxyphenyl)acetamide |
InChI |
InChI=1S/C29H26N4O4/c1-2-36-24-12-8-22(9-13-24)26-18-27-29(35)32(16-17-33(27)31-26)19-28(34)30-23-10-14-25(15-11-23)37-20-21-6-4-3-5-7-21/h3-18H,2,19-20H2,1H3,(H,30,34) |
InChI Key |
CCELEACTRZZPEP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=C(C=C4)OCC5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(Naphthalen-1-yl)methyl]-3-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}urea](/img/structure/B2459604.png)
![1-(4-fluorophenyl)-4-methyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one](/img/structure/B2459606.png)
![3-(benzenesulfonyl)-N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]propanamide](/img/structure/B2459611.png)
![9-cyclopropyl-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one](/img/structure/B2459612.png)
![2-(4-fluorophenyl)sulfanyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]acetamide](/img/structure/B2459613.png)
![Methyl 5-formylthieno[2,3-b]pyridine-2-carboxylate](/img/structure/B2459615.png)
![(5Z)-1-ethyl-4-methyl-2,6-dioxo-5-({1-phenyl-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazol-4-yl}methylidene)-1,2,5,6-tetrahydropyridine-3-carbonitrile](/img/structure/B2459616.png)
![2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid](/img/structure/B2459618.png)
![1,3-Diethyl 2-{[(2-{[3-(trifluoromethyl)pyridin-2-yl]amino}ethyl)amino]methylidene}propanedioate](/img/structure/B2459620.png)
![2-(5-(3-chlorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(3,4-dimethylphenyl)acetamide](/img/structure/B2459624.png)
